Cas no 1173285-69-2 (6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine)

6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine structure

1173285-69-2 structure

Product Name:6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine

CAS No:1173285-69-2

MF:C₁₂H₉N₃

MW:195.219961881638

CID:1027049

PubChem ID:55269738

Update Time:2025-04-20

6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine
- AK-42279
- ANW-59676
- CTK8B8211
- KB-249276
- SureCN1438848
- A893390
- SCHEMBL14976218
- 1173285-69-2
- DTXSID70717219
- SCHEMBL1438848
- AKOS006318021
- DB-318171
- s11546
- MDL： MFCD18762022
- Inchi： 1S/C12H9N3/c1-2-4-9(5-3-1)10-6-11-12(15-10)7-13-8-14-11/h1-8,15H
- InChI Key： IKQJGSWCBOGJPL-UHFFFAOYSA-N
- SMILES： N1C2C=NC=NC=2C=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 195.079647300g/mol
Monoisotopic Mass: 195.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 41.6Å²

6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM152360-1g	6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine	1173285-69-2	95%	1g	$542	2021-08-05
Chemenu	CM152360-1g	6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine	1173285-69-2	95%+	1g	$***	2023-04-03
Ambeed	A429430-1g	6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine	1173285-69-2	95+%	1g	$509.0	2024-04-26

6-Phenyl-5H-pyrrolo[3,2-d]pyrimidine Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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